Cas no 83217-22-5 (Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)-)

• Product name: Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)-
• CAS No: 83217-22-5
• MF: C₁₁H₆N₂OCl₂
• MW: 253.08414
• CID: 675661
• PubChem ID: 20165531

Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)-
• 4-(4,6-dichloropyrimidin-2-yl)benzaldehyde
• DTXSID60603233
• SCHEMBL10499250
• 83217-22-5

• Inchi： InChI=1S/C11H6Cl2N2O/c12-9-5-10(13)15-11(14-9)8-3-1-7(6-16)2-4-8/h1-6H
• InChI Key： BQWMDETVFDISGJ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C=O)C2=NC(=CC(=N2)Cl)Cl

Computed Properties

• Exact Mass: 251.9857182g/mol
• Monoisotopic Mass: 251.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8Ų
• XLogP3: 3.6